Cas no 850909-69-2 (4-(azepane-1-sulfonyl)-N-(2Z)-3-ethyl-6-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-(azepane-1-sulfonyl)-N-(2Z)-3-ethyl-6-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 850909-69-2
• MF: C₂₃H₂₇N₃O₄S₂
• MW: 473.608183145523
• CID: 5970675
• PubChem ID: 2152643
• Update Time: 2025-07-15

4-(azepane-1-sulfonyl)-N-(2Z)-3-ethyl-6-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(azepane-1-sulfonyl)-N-(2Z)-3-ethyl-6-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• Benzamide, N-(3-ethyl-6-methoxy-2(3H)-benzothiazolylidene)-4-[(hexahydro-1H-azepin-1-yl)sulfonyl]-
• 850909-69-2
• 4-(azepan-1-ylsulfonyl)-N-(3-ethyl-6-methoxy-1,3-benzothiazol-2-ylidene)benzamide
• 4-(azepane-1-sulfonyl)-N-[(2Z)-3-ethyl-6-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• AKOS024584371
• F0566-0159
• (Z)-4-(azepan-1-ylsulfonyl)-N-(3-ethyl-6-methoxybenzo[d]thiazol-2(3H)-ylidene)benzamide

• Inchi： 1S/C23H27N3O4S2/c1-3-26-20-13-10-18(30-2)16-21(20)31-23(26)24-22(27)17-8-11-19(12-9-17)32(28,29)25-14-6-4-5-7-15-25/h8-13,16H,3-7,14-15H2,1-2H3
• InChI Key： UFQYESLZLVOCGW-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC)C2=CC=C(OC)C=C2S1)(=O)C1=CC=C(S(N2CCCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 473.14429870g/mol
• Monoisotopic Mass: 473.14429870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 654.9±65.0 °C(Predicted)
• pka: -0.73±0.20(Predicted)

Additional information on 4-(azepane-1-sulfonyl)-N-(2Z)-3-ethyl-6-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Introduction to 4-(azepane-1-sulfonyl)-N-(2Z)-3-ethyl-6-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 850909-69-2)

4-(azepane-1-sulfonyl)-N-(2Z)-3-ethyl-6-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, identified by its CAS number 850909-69-2, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by its intricate molecular structure, which includes fused rings and functional groups that contribute to its unique chemical and biological properties.

The molecular framework of this compound incorporates several key structural motifs that are of interest in drug discovery. The presence of an azepane ring provides a flexible scaffold that can interact with biological targets in a manner conducive to binding and modulating biological pathways. The sulfonyl group appended to the azepane ring enhances the compound's solubility and reactivity, making it a promising candidate for further chemical modifications. Additionally, the benzamide moiety at the nitrogen position introduces a pharmacophore that is commonly found in bioactive molecules, suggesting potential therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with various biological targets. Studies have indicated that the structural features of 4-(azepane-1-sulfonyl)-N-(2Z)-3-ethyl-6-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide may facilitate its binding to enzymes and receptors involved in inflammation and immune response. This has opened up avenues for investigating its potential as an immunomodulatory agent.

The 6-methoxy group in the benzothiazole ring further contributes to the compound's electronic properties, influencing its ability to interact with biological systems. This modification has been shown to enhance the metabolic stability and bioavailability of related compounds, suggesting that 4-(azepane-1-sulfonyl)-N-(2Z)-3-ethyl-6-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide may exhibit similar advantages when evaluated in preclinical studies.

In light of these structural features, researchers have been exploring synthetic routes to optimize the production of this compound. Modern synthetic methodologies have allowed for more efficient and scalable synthesis, enabling larger quantities of material for both laboratory research and potential clinical trials. The development of novel synthetic strategies has also opened up possibilities for generating analogs with modified properties, further expanding the pharmacological potential of this class of compounds.

The investigation into the biological activity of 4-(azepane-1-sulfonyl)-N-(2Z)-3-ethyl-6-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide has been complemented by studies on related molecules that share similar structural motifs. These studies have provided valuable insights into the relationship between molecular structure and biological function. For instance, analogs with varying substituents on the azepane ring have shown differential effects on target proteins, highlighting the importance of fine-tuning structural features for optimal pharmacological activity.

One particularly intriguing aspect of this compound is its potential as a scaffold for drug development. The combination of the azepane, sulfonyl, and benzamide groups creates a versatile platform that can be modified to target multiple disease pathways simultaneously. This multitargeting approach has gained traction in recent years as a strategy to enhance therapeutic efficacy while minimizing side effects.

The synthesis and characterization of 4-(azepane-1-sulfonyl)-N-(2Z)-3-ethyl-6-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide have also contributed to our understanding of how structural modifications can influence physicochemical properties such as solubility, permeability, and metabolic stability. These factors are critical for determining whether a compound will progress to clinical development. Recent studies have demonstrated that subtle changes in the molecular structure can significantly impact these properties, making it essential for chemists to carefully consider each modification during drug design.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-(azepane-1-sulfonyl)-N-(2Z)-3-propyl-octahydroindolylmethylidenemalononitrile (CAS No. 85090969) are expected to play a crucial role in addressing unmet medical needs. The ongoing development efforts underscore the importance of interdisciplinary collaboration between chemists, biologists, and clinicians in translating laboratory discoveries into effective treatments for patients worldwide.